Cadrofloxacin

• CAS: 128426-71-1; 128427-30-5; 128427-54-3; 128427-55-4; 153808-85-6
• Molecular Formula: C19H20F3N3O4
• Molecular Weight: 411.4 g/mol
• InChI: InChI=1S/C19H20F3N3O4/c1-9-7-24(5-4-23-9)15-13(20)6-11-14(17(15)29-19(21)22)25(10-2-3-10)8-12(16(11)26)18(27)28/h6,8-10,19,23H,2-5,7H2,1H3,(H,27,28)/t9-/m0/s1
• InChIKey: QBDBUKJBJJWZMG-VIFPVBQESA-N

Cadrofloxacin Procurement Guide

Cadrofloxacin (also known as Caderofloxacin or CS-940) is a synthetic, orally active fluoroquinolone antibacterial belonging to the trifluorinated quinolone subclass [1]. It functions by inhibiting bacterial DNA gyrase and topoisomerase IV, essential enzymes for DNA replication and transcription . The compound is distinguished by its structural features, including a 6-fluoro and an 8-difluoromethoxy substitution, which contribute to its activity profile against a range of aerobic and anaerobic Gram-positive and Gram-negative pathogens .

Fluoroquinolone antibacterial probe — broad-spectrum activity against aerobic and anaerobic Gram-positive and Gram-negative bacteria

Oral research model compatibility — orally active tool compound for systemic infection studies

Distinct 8-difluoromethoxy substituent — differentiates from common fluoroquinolones in target organism susceptibility and CYP interaction profiles

• [1] Biedenbach DJ, Sutton LD, Jones RN. Antimicrobial activity of CS-940, a new trifluorinated quinolone. Antimicrob Agents Chemother. 1995 Oct;39(10):2325-30. doi:10.1128/AAC.39.10.2325 View Source

Cadrofloxacin Substitution Risks

Substituting Cadrofloxacin with a generic fluoroquinolone (e.g., ciprofloxacin or levofloxacin) based solely on class similarity is a critical research error due to significant variations in antimicrobial potency, pharmacokinetic (PK) properties like tissue penetration, and metabolic interactions [1]. For instance, Cadrofloxacin demonstrates 2- to 8-fold greater in vitro activity against methicillin-resistant Staphylococcus aureus (MRSA) compared to several other quinolones, and its superior in vivo efficacy in respiratory infection models is linked to a uniquely high transmigration ratio from the bloodstream to lung tissues—a property not shared by tosufloxacin or sparfloxacin [2][3]. These quantifiable differences mean that experimental outcomes, especially in in vivo efficacy, PK/PD modeling, and drug interaction studies, are highly specific to the compound's exact molecular structure and cannot be extrapolated from closely related analogs [4].

MRSA susceptibility profile may not transfer

Ciprofloxacin and other legacy fluoroquinolones show higher MICs against MRSA; switching may alter antibacterial response in research models.

Acinetobacter and non-fermenter coverage differs

Cadrofloxacin's lower MIC90 against Acinetobacter spp. reflects distinct spectrum; substitution can shift outcome in nosocomial pathogen models.

CYP450 interaction profile may confound in vivo studies

Cadrofloxacin shows minimal CYP1A2/2C9 inhibition vs. measurable inhibition by ciprofloxacin and levofloxacin; switching introduces variability in drug-interaction endpoints.

• [1] Liu L, Miao MX, Zhong ZY, Xu P, Chen Y, Liu XD. Chronic administration of caderofloxacin, a new fluoroquinolone, increases hepatic CYP2E1 expression and activity in rats. Acta Pharmacol Sin. 2016 Apr;37(4):561-70. doi:10.1038/aps.2015.160 View Source
• [2] Masuda N, Takahashi Y, Otsuki M, Ibuki E, Miyoshi H, Nishino T. In vitro and in vivo antibacterial activities of CS-940, a new 6-fluoro-8-difluoromethoxy quinolone. Antimicrob Agents Chemother. 1996 May;40(5):1201-7. doi:10.1128/AAC.40.5.1201 View Source
• [3] Miyazaki S, Domon H, Tateda K, Ohno A, Ishii Y, Matsumoto T, Furuya N, Yamaguchi K. In vitro and in vivo antibacterial activities of CS-940, a new fluoroquinolone, against isolates from patients with respiratory infections. Antimicrob Agents Chemother. 1997 Nov;41(11):2582-5. doi:10.1128/AAC.41.11.2582 View Source
• [4] Zhang L, Wei MJ, Zhao CY, Qi HM. Determination of the inhibitory potential of 6 fluoroquinolones on CYP1A2 and CYP2C9 in human liver microsomes. Acta Pharmacol Sin. 2008 Dec;29(12):1507-14. doi:10.1111/j.1745-7254.2008.00908.x View Source

Cadrofloxacin Comparative Efficacy

Superior Anti-MRSA Activity

Cadrofloxacin demonstrates potent activity against methicillin-resistant S. aureus (MRSA) that is comparable to tosufloxacin, one of the most active fluoroquinolones against this pathogen. In a head-to-head comparison, Cadrofloxacin exhibited an MIC₉₀ of 16 µg/mL against clinical MRSA isolates, which was equivalent to that of tosufloxacin [1]. This level of activity is notable, as it exceeds that of many older fluoroquinolones, establishing a benchmark for its use in research involving drug-resistant Gram-positive infections.

Anti-MRSA Activity

Head-to-head

CS-940: MIC90 16 µg/mL

Ciprofloxacin, etc.: 2–8× higher MIC90

2–8× more active

Supports MRSA antimicrobial screening context

Clinical isolate susceptibility testing

Evidence Dimension	Minimum Inhibitory Concentration (MIC₉₀) against Methicillin-resistant Staphylococcus aureus (MRSA)
Target Compound Data	16 µg/mL
Comparator Or Baseline	Tosufloxacin: 16 µg/mL
Quantified Difference	Equivalent activity (Ratio = 1.0)
Conditions	Broth microdilution assay against clinical isolates of MRSA.

Why This Matters

This data directly positions Cadrofloxacin as a research tool with activity comparable to one of the most potent anti-MRSA fluoroquinolones, justifying its selection in studies where tosufloxacin is a reference standard but structural or PK diversity is required.

• [1] Miyazaki S, Domon H, Tateda K, Ohno A, Ishii Y, Matsumoto T, Furuya N, Yamaguchi K. In vitro and in vivo antibacterial activities of CS-940, a new fluoroquinolone, against isolates from patients with respiratory infections. Antimicrob Agents Chemother. 1997 Nov;41(11):2582-5. doi:10.1128/AAC.41.11.2582 View Source

Enhanced Activity Against Acinetobacter

In a murine model of respiratory infection, Cadrofloxacin demonstrated superior therapeutic efficacy compared to both tosufloxacin and sparfloxacin. The improved outcome was attributed not only to its in vitro potency but also to a high transmigration ratio from the bloodstream to lung tissues, indicating excellent pulmonary penetration [1][2]. This pharmacokinetic advantage is a key differentiator for studies focused on respiratory pathogens.

Acinetobacter Activity

Head-to-head

CS-940: MIC90 0.03 µg/mL

Ciprofloxacin, Ofloxacin: higher MIC90

Lower MIC90 value

Supports nosocomial pathogen screening context

761 clinical isolates

Evidence Dimension	In vivo efficacy in a murine respiratory infection model
Target Compound Data	Superior efficacy
Comparator Or Baseline	Tosufloxacin and Sparfloxacin
Quantified Difference	Qualitatively better outcome; linked to high lung transmigration ratio
Conditions	Murine respiratory infections due to S. pneumoniae or H. influenzae following oral administration.

Why This Matters

This evidence validates the selection of Cadrofloxacin for in vivo studies targeting respiratory pathogens, where its enhanced tissue distribution profile can lead to more efficacious outcomes than alternative fluoroquinolones.

• [1] Miyazaki S, Domon H, Tateda K, Ohno A, Ishii Y, Matsumoto T, Furuya N, Yamaguchi K. In vitro and in vivo antibacterial activities of CS-940, a new fluoroquinolone, against isolates from patients with respiratory infections. Antimicrob Agents Chemother. 1997 Nov;41(11):2582-5. doi:10.1128/AAC.41.11.2582 View Source
• [2] Biedenbach DJ, Sutton LD, Jones RN. Antimicrobial activity of CS-940, a new trifluorinated quinolone. Antimicrob Agents Chemother. 1995 Oct;39(10):2325-30. doi:10.1128/AAC.39.10.2325 View Source

In Vivo Efficacy Advantage

Unlike many fluoroquinolones which are known to inhibit certain CYP450 enzymes, Cadrofloxacin exhibits a distinct metabolic profile by inducing CYP2E1 expression and activity. In a 14-day rat study, oral administration of 9 mg/kg Cadrofloxacin led to a 1.6-fold increase in hepatic CYP2E1 mRNA and a 1.9-fold increase in CYP2E1 protein levels compared to control animals [1]. This induction potential is a quantifiable, class-divergent characteristic that is critical for researchers investigating drug-drug interactions (DDIs).

In Vivo Model Response

Head-to-head

Reported higher protective response than comparators

Supports in vivo model-response interpretation

Mouse systemic infection models; oral treatment

Evidence Dimension	Hepatic CYP2E1 mRNA and protein expression
Target Compound Data	1.6-fold mRNA increase; 1.9-fold protein increase (190% of control)
Comparator Or Baseline	Untreated control rats (baseline expression)
Quantified Difference	mRNA: +60%; Protein: +90%
Conditions	Male Sprague-Dawley rats (180-220 g) administered 9 mg/kg i.g. once or twice daily for 14 days.

Why This Matters

This unique induction profile makes Cadrofloxacin an essential research tool for studying fluoroquinolone-mediated DDIs and hepatic effects, providing a distinct model from the more common CYP1A2-inhibiting fluoroquinolones.

• [1] Liu L, Miao MX, Zhong ZY, Xu P, Chen Y, Liu XD. Chronic administration of caderofloxacin, a new fluoroquinolone, increases hepatic CYP2E1 expression and activity in rats. Acta Pharmacol Sin. 2016 Apr;37(4):561-70. doi:10.1038/aps.2015.160 View Source

Negligible CYP1A2/2C9 Inhibition

A clinical pharmacology study in 12 surgical patients provided quantitative data on Cadrofloxacin's distribution, revealing significant penetration into the gallbladder and bile. Following a single 200 mg oral dose, gallbladder tissue levels (0.6-8.6 µg/mL) exceeded serum levels (0.6-2.5 µg/mL) with a gallbladder/serum ratio of up to 3.4. Bile concentrations peaked at 2.5-12.9 µg/mL [1]. This data provides a PK benchmark for studies involving hepatobiliary infections or drug excretion pathways.

CYP1A2/2C9 Inhibition

Head-to-head

CS-940: Negligible inhibition (0–200 mg/L)

Ciprofloxacin: IC50 135 µM (1A2), 180 µM (2C9); Levofloxacin: IC50 210 µM (2C9)

No measurable inhibition vs. measurable IC50

Supports CYP interaction screening context

Human liver microsome assay

Evidence Dimension	Human tissue distribution and biliary excretion
Target Compound Data	Gallbladder tissue: 0.6-8.6 µg/mL; Bile peak: 2.5-12.9 µg/mL; Gallbladder/Serum ratio: 0.6-3.4
Comparator Or Baseline	Serum levels: 0.6-2.5 µg/mL
Quantified Difference	Up to 3.4-fold higher concentration in gallbladder tissue vs. serum
Conditions	12 surgical patients receiving a single 200 mg oral dose; samples collected 2.9-5.7 hours post-dose.

Why This Matters

This human PK data provides a valuable, quantifiable benchmark for researchers designing studies involving the hepatobiliary system, confirming that therapeutic concentrations are achieved in these tissues.

• [1] Tanimura H, Ohnishi H. [Transfer of cadrofloxacin, a novel fluoroquinolone antibacterial, into the gallbladder tissue and bile]. Jpn J Antibiot. 2004 Feb;57(1):118-23. PMID: 15116576 View Source

Cadrofloxacin Application Scenarios

MRSA Infection Research

Cadrofloxacin is particularly well-suited for in vivo studies of respiratory pathogens due to its demonstrated superior efficacy in murine respiratory infection models, which is linked to a high transmigration ratio from blood to lung tissue. This makes it a preferred compound for evaluating treatments for pneumonia caused by S. pneumoniae or H. influenzae, where lung penetration is a critical determinant of therapeutic success [1][2].

Acinetobacter & Non-Fermenter Studies

The unique and quantifiable induction of hepatic CYP2E1 (1.6-fold mRNA and 1.9-fold protein increase) by Cadrofloxacin provides a distinct experimental model for studying DDI potential. Unlike many other fluoroquinolones that act as CYP inhibitors, Cadrofloxacin's induction profile allows researchers to investigate a different mechanistic pathway of metabolic interaction, particularly with drugs that are CYP2E1 substrates [3].

Low CYP Interaction In Vivo Studies

With quantifiable human data on its penetration into gallbladder tissue and bile (achieving concentrations up to 3.4-fold higher than in serum), Cadrofloxacin is a rational choice for PK/PD studies focusing on hepatobiliary infections. Its known distribution profile allows for more accurate modeling of drug exposure at the site of infection in conditions like cholecystitis [4].

In Vitro Susceptibility Studies on Gram-Negative Respiratory Pathogens

Given its high potency against key Gram-negative respiratory pathogens, with MIC₉₀ values ≤0.06 µg/mL for H. influenzae, M. catarrhalis, and Neisseria spp., Cadrofloxacin serves as an excellent positive control or reference compound in antimicrobial susceptibility testing (AST) panels for community-acquired respiratory tract infections. Its defined activity spectrum aids in the calibration and validation of AST assays .

Application

Selection Property

Validation Focus

MRSA antimicrobial screening studies

Reported MRSA activity profile

MIC90 and strain-panel endpoints

Acinetobacter antimicrobial screening studies

Reported non-fermenter activity profile

MIC endpoint context

CYP interaction screening studies

Reported CYP inhibition profile

CYP1A2/2C9 enzyme assay review

• [1] Miyazaki S, Domon H, Tateda K, Ohno A, Ishii Y, Matsumoto T, Furuya N, Yamaguchi K. In vitro and in vivo antibacterial activities of CS-940, a new fluoroquinolone, against isolates from patients with respiratory infections. Antimicrob Agents Chemother. 1997 Nov;41(11):2582-5. doi:10.1128/AAC.41.11.2582 View Source
• [2] Biedenbach DJ, Sutton LD, Jones RN. Antimicrobial activity of CS-940, a new trifluorinated quinolone. Antimicrob Agents Chemother. 1995 Oct;39(10):2325-30. doi:10.1128/AAC.39.10.2325 View Source
• [3] Liu L, Miao MX, Zhong ZY, Xu P, Chen Y, Liu XD. Chronic administration of caderofloxacin, a new fluoroquinolone, increases hepatic CYP2E1 expression and activity in rats. Acta Pharmacol Sin. 2016 Apr;37(4):561-70. doi:10.1038/aps.2015.160 View Source
• [4] Tanimura H, Ohnishi H. [Transfer of cadrofloxacin, a novel fluoroquinolone antibacterial, into the gallbladder tissue and bile]. Jpn J Antibiot. 2004 Feb;57(1):118-23. PMID: 15116576 View Source